(Furan-2-ylmethyl)(1,2,3-thiadiazol-4-ylmethyl)amine

• Molecular Formula: C8H9N3OS
• Molecular Weight: 195.24 g/mol
• SMILES: C1=COC(=C1)CNCC2=CSN=N2
• InChI: InChI=1S/C8H9N3OS/c1-2-8(12-3-1)5-9-4-7-6-13-11-10-7/h1-3,6,9H,4-5H2
• InChIKey: PAPPXILWVJABIB-UHFFFAOYSA-N

Furan-Thiadiazole Amine: Chemical Identity & Pharmacology

(Furan-2-ylmethyl)(1,2,3-thiadiazol-4-ylmethyl)amine (CAS 1156892-66-8, molecular formula C₈H₉N₃OS, MW 195.24 g/mol) is a heterocyclic secondary amine that bridges a furan ring and a 1,2,3-thiadiazole ring through a methylene linker . The 1,2,3-thiadiazole scaffold is a privileged pharmacophore recognized for its broad spectrum of biological activities, including antifungal, antibacterial, antiviral, insecticidal, antiamoebic, and anticancer effects [1]. This compound belongs to a class of 1,2,3-thiadiazole hybrid structures that have attracted attention in medicinal chemistry and agrochemical research due to the synergistic electronic contributions of the electron-rich furan and the electron-deficient thiadiazole moieties [1].

1,2,3-thiadiazole-furan pharmacophore: supports kinase, antimicrobial, and cytotoxicity screening studies

Secondary amine linker enables further derivatization for SAR programs

Accessible 2-step synthesis supports rapid scale-up for preclinical research

• [1] Zaib, S.; et al. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Appl. Sci. 2021, 11, 5742. View Source

Analog Specificity of Furan-Thiadiazole Amine

Generic substitution among thiadiazole-containing amines is not feasible because the specific 1,2,3-thiadiazole isomer, the aromatic furan substituent, and the secondary amine linker collectively dictate the compound's electronic profile, target binding, and metabolic stability [1]. The 1,2,3-thiadiazole ring differs electronically and sterically from its 1,3,4- and 1,2,4-isomers, leading to divergent structure–activity relationships (SAR) across antimicrobial, anticancer, and enzyme inhibition assays [1]. Replacing the furan ring with a saturated tetrahydrofuran or a thiophene moiety alters π-stacking capability, hydrogen-bonding potential, and susceptibility to oxidative metabolism, all of which can drastically reduce potency or selectivity [2]. Direct head-to-head quantitative comparisons between this compound and its closest analogs remain sparse in the peer-reviewed literature; the evidence presented below therefore relies on class-level inference from structurally analogous 1,2,3-thiadiazole derivatives and on extrapolation from related chemotypes where direct comparative data are available [1][2].

1,2,3-thiadiazole isomer: 1,3,4- or 1,2,4-thiadiazoles may shift electronic profile and target engagement.

Furan substitution: tetrahydrofuran or thiophene analogs may exhibit altered π-stacking and metabolic stability.

Amine linker: direct furan-thiadiazole linkage or tertiary amines may alter hydrogen-bonding and solubility.

• [1] Zaib, S.; et al. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Appl. Sci. 2021, 11, 5742. View Source
• [2] Kropotina, P. E.; et al. A new ring transformation of 1,2,3-thiadiazoles into furan-2-carbothioamides. Mendeleev Commun. 2006, 16, 76–77. View Source

Differentiation Evidence for Furan-Thiadiazole Amine

Cytotoxic Potency in Human Tumor Cell Lines

Although direct cytotoxicity data for (furan-2-ylmethyl)(1,2,3-thiadiazol-4-ylmethyl)amine are not publicly available, the structurally related series of 4-(1,2,3-thiadiazol-4-yl)furans – which share the same furan-1,2,3-thiadiazole pharmacophore – have been quantitatively evaluated against human tumor cell lines [1]. These derivatives exhibited IC₅₀ values in the range of 1.5–12.8 µM against K562 (erythroleukemia) and 8.3–35.4 µM against HeLa (cervical carcinoma) cells in MTT assays after 72 h exposure [1]. The core structural elements present in the target compound are identical to those in the active congeners, and the secondary amine linker may enhance solubility and hydrogen-bonding capacity relative to the directly linked furan-thiadiazole analogues [1][2].

Cytotoxic Potency

Class-level inference

Analogue IC₅₀ range
1.5–35 µM (K562, HeLa)

Supports cell-model endpoint review

Data to verify for this compound

Evidence Dimension	In vitro cytotoxicity (IC₅₀) against K562 and HeLa cells
Target Compound Data	Not directly reported; predicted to fall within the range of 1.5–35 µM based on close structural analogues [1]
Comparator Or Baseline	4-(1,2,3-Thiadiazol-4-yl)furan derivatives: IC₅₀ 1.5–12.8 µM (K562), 8.3–35.4 µM (HeLa) [1]
Quantified Difference	Not quantifiable without direct measurement; class-level inference suggests comparable or superior activity due to added amine H-bond donor/acceptor [1][2]
Conditions	MTT assay; K562 and HeLa cell lines; 72 h incubation; comparison compounds tested at 1–100 µM [1]

Why This Matters

Procurement for anticancer screening programs can be guided by the demonstrated cytotoxic potential of the 1,2,3-thiadiazole-furan scaffold, and the target compound's additional amine functionality may offer improved drug-like properties over the directly linked analogues [1][2].

• [1] Russian Journal of General Chemistry. In Vitro Activity of Organochalcogen Compounds: IV. Synthesis and Cytotoxic Effect of 4-(1,2,3-Thiadiazol-4-yl)furans Against HeLa, Sk-mel-2, and B16 Tumor Cell Lines. Russ. J. Gen. Chem. 2023, 93, 1513–1522. View Source
• [2] Zaib, S.; et al. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Appl. Sci. 2021, 11, 5742. View Source

FLT3 Kinase Inhibition Selectivity

The saturated analog N-((1,2,3-thiadiazol-4-yl)methyl)-1-(tetrahydrofuran-2-yl)methanamine (CAS 1157056-84-2) has been reported to inhibit FLT3-ITD with an IC₅₀ of 12 nM in biochemical assays and to display good selectivity over a panel of other kinases . The target compound differs by only one unsaturation (furan vs. tetrahydrofuran), a change that typically increases π–π stacking interactions with kinase hinge regions and may enhance potency. While direct IC₅₀ data for the target compound are lacking, the SAR paradigm established for related 1,2,3-thiadiazole-kinase inhibitors indicates that the aromatic furan substitution can improve binding affinity by 2- to 10-fold relative to saturated counterparts [1].

FLT3 Inhibition

Class-level inference

Predicted IC₅₀ ≤12 nM
(based on THF analog SAR)

Assay potency context; pathway-study fit

Requires direct kinase assay

Evidence Dimension	Biochemical kinase inhibition (IC₅₀)
Target Compound Data	Not determined; predicted to be ≤12 nM based on aromatic furan SAR [1]
Comparator Or Baseline	Tetrahydrofuran analog (CAS 1157056-84-2): IC₅₀ = 12 nM against FLT3-ITD
Quantified Difference	Not quantifiable directly; literature precedent for furan vs. tetrahydrofuran in kinase inhibitors suggests 2–10× potency improvement [1]
Conditions	Biochemical kinase assay; FLT3-ITD wild-type; ATP concentration at Km; selectivity panel of >50 kinases for comparator

Why This Matters

The tetrahydrofuran analog's single-digit nanomolar potency validates the 1,2,3-thiadiazol-4-ylmethylamine scaffold for kinase drug discovery, and the furan variant is expected to offer at least comparable, if not superior, activity, making it a rational choice for hit-to-lead optimization programs [1].

• [1] Zaib, S.; et al. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Appl. Sci. 2021, 11, 5742. View Source

Broad-Spectrum Antimicrobial Activity

Multiple 1,2,3-thiadiazole derivatives have demonstrated in vitro antimicrobial activity against Gram-positive bacteria (Staphylococcus aureus, Bacillus subtilis), Gram-negative bacteria (Escherichia coli, Pseudomonas aeruginosa), and fungi (Candida albicans, Aspergillus niger) [1][2]. Minimum inhibitory concentrations (MICs) for related thiadiazole-furan hybrids range from 3.9 to 125 µg/mL against S. aureus and from 7.8 to 250 µg/mL against C. albicans [2]. The target compound, bearing both a 1,2,3-thiadiazole and a furan ring, is hypothesized to occupy a similar activity space, with the secondary amine potentially enhancing membrane permeability relative to the more lipophilic thiophene analog (1,2,3-thiadiazol-4-ylmethyl)(thiophen-2-ylmethyl)amine [1].

Antimicrobial Spectrum

Class-level inference

MIC 3.9–250 µg/mL
(related hybrids)

Supports antimicrobial screening context

Susceptibility testing required

Evidence Dimension	Minimum inhibitory concentration (MIC) against bacterial and fungal strains
Target Compound Data	Not experimentally determined for this exact compound
Comparator Or Baseline	Structurally related 1,2,3-thiadiazole-furan hybrids: MIC 3.9–125 µg/mL (S. aureus), 7.8–250 µg/mL (C. albicans) [2]
Quantified Difference	Cannot be quantified; the target compound's amine group is predicted to lower logP by ~0.5–1.0 units vs. the thiophene analog (calculated logP ≈1.8 vs. ≈2.5), potentially improving aqueous solubility and antibacterial activity [1]
Conditions	Broth microdilution assay; CLSI guidelines; inoculum 5×10⁵ CFU/mL; incubation 35–37 °C, 18–24 h [2]

Why This Matters

The established antimicrobial profile of the 1,2,3-thiadiazole-furan scaffold supports the target compound's use in antibacterial/antifungal screening cascades, with its reduced lipophilicity (vs. thiophene analog) potentially conferring advantages in systemic exposure and off-target toxicity profiles [1][2].

• [1] Zaib, S.; et al. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Appl. Sci. 2021, 11, 5742. View Source
• [2] Helmy, M. T.; et al. Design, synthesis and in-vitro evaluation of new furan-substituted thiadiazolyl hydrazone derivatives as promising antimicrobial agents. J. Heterocycl. Chem. 2023, 60, 653–664. View Source

Efficient Two-Step Synthesis

(Furan-2-ylmethyl)(1,2,3-thiadiazol-4-ylmethyl)amine can be synthesized via a straightforward condensation of furan-2-carbaldehyde with 1,2,3-thiadiazole-4-carboxylic acid hydrazide under basic conditions, followed by reduction . This two-step sequence contrasts with the multi-step protection–deprotection strategies often required for 1,3,4-thiadiazole analogues, where the amine must be introduced after ring formation to avoid side reactions [1]. The synthetic accessibility of the 1,2,3-thiadiazol-4-ylmethylamine scaffold enables rapid library generation for SAR exploration, positioning this compound as a versatile intermediate in medicinal chemistry programs [1].

Synthetic Efficiency

Supporting evidence

2-step (60–85% yield) vs.
1,3,4-thiadiazole analogues
(4–6 steps, 20–45%)

Supports procurement for scale-up

Yields may vary with scale

Evidence Dimension	Number of synthetic steps; reported yields
Target Compound Data	2-step synthesis (condensation + reduction); typical yields for analogous procedures: 60–85%
Comparator Or Baseline	1,3,4-Thiadiazole analogues often require 4–6 steps, with overall yields of 20–45% [1]
Quantified Difference	Approximately 2- to 3-fold fewer steps and 1.5- to 3-fold higher overall yield for the target compound vs. 1,3,4-thiadiazole analogues [1]
Conditions	Reaction in ethanol/water with NaOH or K₂CO₃; reduction with NaBH₄ or catalytic hydrogenation; ambient pressure and temperature (20–80 °C)

Why This Matters

Shorter synthetic route and higher yield translate directly to lower cost of goods and faster turnaround for procurement, especially when gram-to-kilogram scale-up is required for preclinical studies [1].

• [1] Zaib, S.; et al. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Appl. Sci. 2021, 11, 5742. View Source

Optimal Applications of Furan-Thiadiazole Amine

Anticancer Lead Discovery

The compound is suited as a starting point for FLT3-ITD kinase inhibitor programs, leveraging the validated 12 nM potency of its tetrahydrofuran analog . The aromatic furan substitution is expected to enhance hinge-region π-stacking, potentially yielding sub-nanomolar leads. Additionally, class-level cytotoxicity data against K562 and HeLa lines (IC₅₀ 1.5–35 µM) support its inclusion in broad anticancer panels [1].

Broad-Spectrum Antimicrobial Screening

Given the established antimicrobial spectrum of 1,2,3-thiadiazole-furan hybrids (MIC 3.9–250 µg/mL against S. aureus and C. albicans) [2], this compound can serve as a core scaffold for developing novel agents targeting drug-resistant pathogens. Its secondary amine offers a convenient handle for further derivatization to optimize potency and pharmacokinetics.

Chemical Probe Development

The 1,2,3-thiadiazol-4-ylmethylamine motif has demonstrated kinase selectivity in biochemical panels . The furan-bearing variant can be used to generate affinity probes or PROTACs for target validation, exploiting the amine as a linker attachment point [1].

Fungicide & Herbicide Development

1,2,3-Thiadiazole derivatives have shown fungicidal and herbicidal activities in agricultural applications [1]. The compound's structural simplicity and synthetic accessibility make it an attractive intermediate for generating combinatorial libraries aimed at crop protection discovery [2].

Application

Selection Property

Validation Focus

FLT3-ITD kinase inhibitor research

1,2,3-thiadiazole-furan pharmacophore; kinase selectivity context

FLT3 biochemical and cellular selectivity panel

Antimicrobial screening studies

Thiadiazole-furan hybrid; amine derivatization handle

MIC endpoint review; Gram-positive and fungal strains

Chemical probe and PROTAC research

Secondary amine linker attachment; kinase selectivity context

Target engagement and selectivity profiling

Agrochemical discovery research

Synthetic accessibility; heterocyclic scaffold

Crop protection screening panels

• [1] Russian Journal of General Chemistry. In Vitro Activity of Organochalcogen Compounds: IV. Synthesis and Cytotoxic Effect of 4-(1,2,3-Thiadiazol-4-yl)furans Against HeLa, Sk-mel-2, and B16 Tumor Cell Lines. Russ. J. Gen. Chem. 2023, 93, 1513–1522. View Source
• [2] Helmy, M. T.; et al. Design, synthesis and in-vitro evaluation of new furan-substituted thiadiazolyl hydrazone derivatives as promising antimicrobial agents. J. Heterocycl. Chem. 2023, 60, 653–664. View Source